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Compound of Interest

Compound Name: 3-Cyanopyridine-2-carboxylic acid

Cat. No.: B1338006 Get Quote

This technical guide provides a comprehensive overview of 3-Cyanopyridine-2-carboxylic
acid, tailored for researchers, scientists, and professionals in drug development. The document

details the molecule's fundamental properties, outlines synthetic approaches, and discusses

the biological significance of the broader class of cyanopyridine derivatives.

Core Molecular Data
The fundamental quantitative data for 3-Cyanopyridine-2-carboxylic acid are summarized

below.

Property Value

Molecular Formula C₇H₄N₂O₂

Molecular Weight 148.12 g/mol

Synthesis and Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 3-Cyanopyridine-2-
carboxylic acid is not readily available in the cited literature, a plausible synthetic route can be

inferred from established methods for related compounds. The hydrolysis of a nitrile group to a

carboxylic acid is a standard organic transformation. A common method involves the hydrolysis

of a cyanopyridine precursor under alkaline conditions.
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Generalized Experimental Protocol for Hydrolysis of a Cyanopyridine:

Reaction Setup: A round-bottom flask is charged with the starting cyanopyridine compound

and deionized water.

Reagent Addition: While stirring, a solution of a strong base, such as sodium hydroxide, is

added to the flask. The mixture is then heated to reflux for several hours to facilitate the

hydrolysis of the nitrile group to a carboxylate salt.

Acidification: After cooling the reaction mixture, a strong acid, such as hydrochloric acid, is

added to neutralize the base and protonate the carboxylate, precipitating the carboxylic acid

product. The pH is carefully adjusted to ensure complete precipitation.

Isolation and Purification: The solid product is collected by filtration, washed with cold water

to remove residual salts, and then dried. Further purification can be achieved by

recrystallization from an appropriate solvent.

It is important to note that the reaction conditions, such as temperature, reaction time, and the

choice of solvent for recrystallization, would need to be optimized for the specific synthesis of

3-Cyanopyridine-2-carboxylic acid.

The following diagram illustrates a generalized workflow for the synthesis of a pyridine

carboxylic acid from a cyanopyridine precursor.
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A generalized workflow for the synthesis of 3-Cyanopyridine-2-carboxylic acid.

Biological Activity and Signaling Pathways
The pyridine skeleton is a significant scaffold in medicinal chemistry, appearing in numerous

natural products and clinically approved drugs with diverse biological activities.[1]

Cyanopyridines, in particular, are versatile intermediates in the pharmaceutical industry.[1]

Derivatives of cyanopyridine have demonstrated a wide array of pharmacological effects,

including:

Anticancer Activity: Several studies have highlighted the potential of cyanopyridine

derivatives as anticancer agents.[2] These compounds can act as survivin modulators and
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apoptosis inducers.[3] Some cyanopyridone and pyrido[2,3-d]pyrimidine derivatives have

shown inhibitory action against VEGFR-2 and HER-2, which are key targets in cancer

therapy.[2]

Enzyme Inhibition: The cyanopyridine moiety is a feature in molecules designed to inhibit

various enzymes. For instance, certain 2-amino-3-cyanopyridine derivatives have been

investigated as inhibitors of carbonic anhydrase isoenzymes hCA I and II.[4]

Antimicrobial and Antiviral Properties: The broad biological profile of cyanopyridines also

includes antimicrobial and antiviral activities.[5]

While the specific signaling pathways modulated by 3-Cyanopyridine-2-carboxylic acid are

not detailed in the available literature, the known activities of its chemical class suggest that its

biological effects would likely stem from interactions with key cellular enzymes or receptors.

The diagram below provides a conceptual overview of the potential therapeutic applications of

cyanopyridine derivatives based on their observed biological activities.
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Conceptual pathways of cyanopyridine derivatives' biological activities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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